Cas no 904825-34-9 (2,5-dimethoxy-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 904825-34-9
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 6308781
• PubChem ID: 22576146
• Update Time: 2025-05-25

2,5-dimethoxy-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• SCHEMBL9886632
• 2,5-dimethoxy-N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• 904825-34-9
• 2,5-dimethoxy-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• AKOS002065301
• CID 22576146
• CCG-190602
• F2588-0240
• 2,5-dimethoxy-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide

• Inchi： 1S/C22H24N4O4S/c1-29-18-8-10-20(30-2)21(15-18)31(27,28)25-17-7-5-6-16(14-17)19-9-11-22(24-23-19)26-12-3-4-13-26/h5-11,14-15,25H,3-4,12-13H2,1-2H3
• InChI Key： BUJNUEVBSHSEGW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NC1=CC=CC(=C1)C1=CC=C(N=N1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 440.15182643g/mol
• Monoisotopic Mass: 440.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2,5-dimethoxy-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

Comprehensive Overview of 2,5-Dimethoxy-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 904825-34-9)

The compound 2,5-dimethoxy-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 904825-34-9) is a sulfonamide derivative with a unique structural framework. Its molecular architecture combines a dimethoxybenzene core linked to a pyridazine moiety via a sulfonamide bridge. This configuration endows the molecule with potential pharmacological properties, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic applications.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in targeting enzymes and receptors. The inclusion of a pyrrolidine ring in 2,5-dimethoxy-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide enhances its binding affinity, a feature often explored in the design of kinase inhibitors. This aligns with the growing trend of precision medicine, where molecules like this are tailored to interact with specific biological targets. Such advancements are frequently discussed in forums focusing on drug development and computational chemistry.

The synthesis of CAS No. 904825-34-9 involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are widely adopted in pharmaceutical labs, reflecting the industry's shift toward green chemistry and sustainable practices. Environmental concerns have prompted researchers to optimize synthetic routes, reducing waste and energy consumption. This compound's production process exemplifies how modern chemistry balances efficiency with ecological responsibility.

From a pharmacological perspective, 2,5-dimethoxy-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide exhibits promising bioavailability and metabolic stability. These attributes are critical for oral drug candidates, a topic frequently searched by professionals in ADME studies (Absorption, Distribution, Metabolism, and Excretion). Its logP value and hydrogen bond acceptors suggest favorable membrane permeability, a key consideration in CNS drug design.

The rise of artificial intelligence in drug discovery has further amplified interest in compounds like this. Machine learning models analyze QSAR data to predict interactions, reducing trial-and-error in lab experiments. CAS No. 904825-34-9 is often cited in discussions about virtual screening and molecular docking, highlighting its relevance in cutting-edge research. These technologies are reshaping how scientists approach hit-to-lead optimization.

In conclusion, 2,5-dimethoxy-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide represents a compelling case study in contemporary medicinal chemistry. Its structural complexity, synthetic accessibility, and therapeutic potential make it a valuable candidate for further investigation. As the scientific community continues to explore targeted therapies and personalized medicine, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.